Cas no 68133-88-0 (diammonium pentachlororuthenate)

• Product Name: diammonium pentachlororuthenate
• CAS No: 68133-88-0
• MF: Cl₅H₈N₂Ru
• MW: 314.411914825439
• CID: 90409
• PubChem ID: 176259
• Update Time: 2025-06-08

diammonium pentachlororuthenate Chemical and Physical Properties

Names and Identifiers

• diammonium pentachlororuthenate
• AMMONIUM AQUOPENTACHLORORUTHENATE (III)
• diazanium,ruthenium(3+),pentachloride
• EINECS 268-715-2
• AMMONIUM AQUAPENTACHLORORUTHENATE (III)
• AMMONIUM AQUOPENTACHLORORUTHENATE(III)
• AMMONIUM AQUAPENTACHLORORUTHENATE, 99.9&
• AMMONIUM PENTACHLORORUTHENATE
• (NH4)2RuCl5
• Ammonium aquapentachlororuthenate
• 68133-88-0
• Ammonium pentachlororuthenate(III)
• Ruthenate(2-), pentachloro-, ammonium (1:2)
• diazanium;ruthenium(3+);pentachloride
• DTXCID901026492
• Ruthenate(2-), pentachloro-, diammonium

• MDL： MFCD00064746
• Inchi： 1S/5ClH.2H3N.Ru/h5*1H;2*1H3;/q;;;;;;;+3/p-3
• InChI Key： AEETWQIZFGAMIM-UHFFFAOYSA-K
• SMILES： [Ru](Cl)(Cl)Cl.N.N.Cl.Cl

Computed Properties

• Exact Mass: 312.81700
• Monoisotopic Mass: 312.817361
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 0
• Covalently-Bonded Unit Count: 8
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Powder.
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 6.48000
• LogP: 4.32030
• Solubility: Not determined

diammonium pentachlororuthenate Security Information

• Hazardous Material transportation number：UN 3282
• Hazard Category Code： 23/24/25-36/37/38
• Safety Instruction： 26-36/37-45
• Hazardous Material Identification：
• Packing Group：III
• Safety Term：6.1(b)
• HazardClass：6.1(b)
• PackingGroup：III
• TSCA：Yes

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Mixed metal/non-metal compounds Transition metal salts Transition metal chlorides

Additional information on diammonium pentachlororuthenate

Recent Advances in the Study of Diammonium Pentachlororuthenate (CAS 68133-88-0): Applications in Chemical Biology and Medicine

Diammonium pentachlororuthenate (CAS 68133-88-0) is a ruthenium-based compound that has garnered significant attention in the fields of chemical biology and medicine due to its unique chemical properties and potential therapeutic applications. Recent studies have explored its role in catalysis, anticancer therapy, and diagnostic imaging, highlighting its versatility as a multifunctional agent. This research brief synthesizes the latest findings on diammonium pentachlororuthenate, focusing on its synthesis, mechanisms of action, and emerging applications in biomedicine.

One of the key areas of research involves the use of diammonium pentachlororuthenate as a precursor for the synthesis of ruthenium complexes with anticancer properties. Ruthenium compounds, such as those derived from 68133-88-0, have shown promise in targeting cancer cells with reduced toxicity to normal tissues compared to traditional platinum-based chemotherapeutics. Recent studies have elucidated the compound's ability to induce apoptosis and inhibit tumor growth through interactions with DNA and cellular proteins, offering new avenues for targeted cancer therapy.

In addition to its therapeutic potential, diammonium pentachlororuthenate has been investigated for its catalytic properties in organic synthesis and bioorthogonal chemistry. Researchers have demonstrated its efficacy in facilitating C-H bond activation and cross-coupling reactions, which are critical for the development of novel pharmaceuticals. The compound's stability and reactivity under physiological conditions make it a valuable tool for designing next-generation catalysts and probes for biological systems.

Another promising application of diammonium pentachlororuthenate lies in the field of diagnostic imaging. Ruthenium complexes derived from 68133-88-0 exhibit luminescent properties that can be harnessed for fluorescence-based imaging and photodynamic therapy. Recent advancements in ligand design have improved the compound's selectivity and brightness, enabling real-time visualization of cellular processes and disease markers. These developments hold significant potential for improving early diagnosis and monitoring of diseases such as cancer and neurodegenerative disorders.

Despite these advancements, challenges remain in optimizing the pharmacokinetics and biocompatibility of diammonium pentachlororuthenate-based compounds. Ongoing research aims to address these limitations through structural modifications and the development of targeted delivery systems. Collaborative efforts between chemists, biologists, and clinicians are essential to translate these findings into clinically viable therapies and diagnostic tools.

In conclusion, diammonium pentachlororuthenate (CAS 68133-88-0) represents a versatile and promising compound with broad applications in chemical biology and medicine. Its unique properties and multifunctional capabilities continue to inspire innovative research, paving the way for breakthroughs in drug development, catalysis, and diagnostic technologies. Future studies will likely focus on refining its therapeutic efficacy and expanding its utility in precision medicine.